5-methyl-N-(3-(3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)thiophene-2-sulfonamide

• IUPAC Name: 5-methyl-N-[3-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C21H16N6O2S2/c1-14-7-10-20(30-14)31(28,29)26-17-6-2-4-15(12-17)18-8-9-19-23-24-21(27(19)25-18)16-5-3-11-22-13-16/h2-13,26H,1H3
• InChI Key: OLYHPPOAIKLKTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)NC2=CC=CC(=C2)C3=NN4C(=NN=C4C5=CN=CC=C5)C=C3
• Molecular Formula: C21H16N6O2S2
• Molecular Weight: 448.5 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a thiophene, a sulfonamide, a pyridine, and a triazolo-pyridazine. These functional groups suggest that the compound could have a variety of biological activities.

Synthesis Analysis

While the specific synthesis for this compound isn’t available, compounds with similar structures are often synthesized through multi-step reactions that involve the formation of the heterocyclic rings and the subsequent attachment of the functional groups.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple heterocyclic rings. These rings can participate in pi stacking interactions and hydrogen bonding, which can influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the conditions and the reagents present. The presence of the sulfonamide, pyridine, and triazole groups suggest that it could participate in a variety of reactions, including nucleophilic substitutions and condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonamide group could make the compound more polar and increase its solubility in water.

Scientific Research Applications

Anticancer Activity

• The compound exhibits promising anticancer properties. . Further studies are needed to understand its mechanism of action and potential for targeted cancer therapy.

Enzyme Inhibition

• The compound interacts with enzymes, including carbonic anhydrase, cholinesterase, and alkaline phosphatase. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many triazole and pyridine containing compounds are used as pharmaceuticals and their mechanisms of action often involve interactions with biological macromolecules.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, it should be handled with care to avoid exposure.

Future Directions

Future research on this compound could involve further exploration of its potential biological activities, as well as optimization of its synthesis. Additionally, studies could be conducted to better understand its physical and chemical properties.